N-acetyl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea

• Molecular Formula: C14H17N3O2S
• Molecular Weight: 291.37 g/mol
• IUPAC Name: N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]acetamide
• InChI: InChI=1S/C14H17N3O2S/c1-10(18)15-14(20)16-12-6-4-11(5-7-12)13(19)17-8-2-3-9-17/h4-7H,2-3,8-9H2,1H3,(H2,15,16,18,20)
• InChI Key: VURLQSLADJXKJN-UHFFFAOYSA-N
• SMILES: CC(=O)NC(=S)NC1=CC=C(C=C1)C(=O)N2CCCC2

Description

N-acetyl-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea, commonly known as PTC or phenylthiocarbamide, is a chemical compound that has been extensively studied for its taste perception properties. PTC is a bitter-tasting compound that is used in genetic studies to determine an individual's ability to taste bitterness. However, PTC has also been studied for its potential therapeutic properties and has been found to have several biochemical and physiological effects.

Mechanism of Action

PTC has been found to interact with the TAS2R38 receptor, resulting in the perception of bitterness. The interaction between PTC and the TAS2R38 receptor is specific and requires the presence of specific variations in the TAS2R38 gene.
Biochemical and Physiological Effects
PTC has been found to have several biochemical and physiological effects. PTC has been found to stimulate the release of glucagon-like peptide-1 (GLP-1), a hormone that regulates glucose metabolism. PTC has also been found to increase insulin sensitivity, potentially making it a therapeutic target for the treatment of diabetes. Additionally, PTC has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

PTC has several advantages for lab experiments. PTC is stable and can be easily stored for extended periods. Additionally, PTC is readily available and can be synthesized in large quantities. However, PTC has several limitations for lab experiments. PTC has a narrow range of solubility, making it difficult to dissolve in certain solvents. Additionally, PTC has a bitter taste, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of PTC. PTC has potential therapeutic applications for the treatment of diabetes and cancer. Future studies could focus on the development of PTC analogs that have improved solubility and reduced bitterness. Additionally, future studies could focus on the development of PTC-based therapies for the treatment of other diseases.

Synthesis Methods

PTC is synthesized through the reaction of thiourea and phenylisothiocyanate. The reaction results in the formation of PTC as a white crystalline solid. PTC is stable under normal conditions and can be easily stored for extended periods.

Scientific Research Applications

PTC has been extensively studied in the field of genetics to determine an individual's ability to taste bitterness. The ability to taste bitterness is determined by the presence of a specific gene, TAS2R38. The TAS2R38 gene encodes a receptor that is responsible for detecting bitter compounds, including PTC. The presence of specific variations in the TAS2R38 gene can determine an individual's ability to taste PTC.